Cas no 98531-69-2 (ethyl 2-azabicyclo2.1.1hexane-1-carboxylate)

• Product name: ethyl 2-azabicyclo2.1.1hexane-1-carboxylate
• CAS No: 98531-69-2
• MF: C₈H₁₃NO₂
• MW: 155.19432
• MDL: MFCD20679933
• CID: 1002552
• PubChem ID: 13459970

ethyl 2-azabicyclo2.1.1hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-azabicyclo[2.1.1]hexane-1-carboxylate
• 2-Azabicyclo[2.1.1]hexane-1-carboxylicacid,ethylester(9CI)
• ethyl 3-azabicyclo[2.1.1]hexane-4-carboxylate
• ethyl 2-azabicyclo2.1.1hexane-1-carboxylate
• ethyl (1s,4s)-2-azabicyclo[2.1.1]hexane-1-carboxylate
• EN300-306838
• 98531-69-2
• A858537
• EN300-39871268
• DTXSID80541380
• CS-0299035
• Ethyl2-azabicyclo[2.1.1]hexane-1-carboxylate

• MDL： MFCD20679933
• Inchi： InChI=1S/C8H13NO2/c1-2-11-7(10)8-3-6(4-8)5-9-8/h6,9H,2-5H2,1H3
• InChI Key： RUCDDOOHCCWORH-UHFFFAOYSA-N
• SMILES： CCOC(=O)C12CC(C1)CN2

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives